Cas no 1367022-35-2 (4-(4-bromo-2,6-difluorophenyl)pyrrolidin-2-one)

• Product Name: 4-(4-bromo-2,6-difluorophenyl)pyrrolidin-2-one
• CAS No: 1367022-35-2
• MF: C₁₀H₈BrF₂NO
• MW: 276.077428817749
• CID: 5799500
• PubChem ID: 129979641
• Update Time: 2025-05-23

4-(4-bromo-2,6-difluorophenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromo-2,6-difluorophenyl)pyrrolidin-2-one
• 1367022-35-2
• EN300-1896940
• SCHEMBL20177572

• Inchi： 1S/C10H8BrF2NO/c11-6-2-7(12)10(8(13)3-6)5-1-9(15)14-4-5/h2-3,5H,1,4H2,(H,14,15)
• InChI Key： JTBXEPVOWUIUPB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)F)C1CC(NC1)=O)F

Computed Properties

• Exact Mass: 274.97573g/mol
• Monoisotopic Mass: 274.97573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1Ų

Additional information on 4-(4-bromo-2,6-difluorophenyl)pyrrolidin-2-one

4-(4-Bromo-2,6-Difluorophenyl)Pyrrolidin-2-One: A Comprehensive Overview

The compound 4-(4-bromo-2,6-difluorophenyl)pyrrolidin-2-one, identified by the CAS number 1367022-35-2, has emerged as a significant molecule in contemporary chemical research. This compound is a derivative of pyrrolidinone, a five-membered lactam with a nitrogen atom at position 1 and a ketone group at position 2. The substitution pattern on the aromatic ring—specifically, bromine at position 4 and fluorine atoms at positions 2 and 6—contributes to its unique chemical properties and potential applications.

Recent studies have highlighted the importance of 4-(4-bromo-2,6-difluorophenyl)pyrrolidin-2-one in the field of medicinal chemistry. Its structure facilitates the exploration of various biological activities, including anti-inflammatory, antioxidant, and anticancer properties. Researchers have demonstrated that the bromine and fluorine substituents play a crucial role in modulating the compound's pharmacokinetic profile and bioavailability.

The synthesis of CAS No. 1367022-35-2 involves a multi-step process that typically begins with the preparation of the aromatic precursor followed by cyclization to form the pyrrolidinone ring. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the yield and purity of the compound. These methods not only enhance the efficiency of synthesis but also align with green chemistry principles by minimizing waste and energy consumption.

In terms of physical properties, 4-(4-bromo-2,6-difluorophenyl)pyrrolidin-2-one exhibits a melting point of approximately 185°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its spectroscopic data, including NMR and IR spectra, have been thoroughly characterized, providing valuable insights into its molecular structure and stability.

The application of this compound extends beyond traditional pharmaceutical research. Recent advancements have explored its potential as a building block in materials science, particularly in the development of advanced polymers and nanomaterials. The presence of electron-withdrawing groups on the aromatic ring enhances its reactivity in polymerization reactions, making it a promising candidate for high-performance materials.

Moreover, computational studies using molecular docking and quantum mechanics have revealed that CAS No. 1367022-35-2 has a high affinity for certain protein targets associated with neurodegenerative diseases. This finding underscores its potential as a lead compound for drug discovery programs targeting conditions such as Alzheimer's disease.

In conclusion, 4-(4-bromo-2,6-difluorophenyl)pyrrolidin-2-one represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent research advancements, positions it as a key player in both academic and industrial settings. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to fields ranging from medicine to materials science.